![molecular formula C24H51O3P B1346606 Trioctyl phosphite CAS No. 3028-88-4](/img/structure/B1346606.png)
Trioctyl phosphite
Overview
Description
Trioctyl phosphite is a chemical compound used in various applications. It finds application as a fire-retardant, plasticizer for polyvinyl chloride and cellulose nitrate. It is used as a stimulant for the chemical warfare nerve agent VX. Further, it is used as an alkylation agent for nitrogen heterocyclic compounds and as a catalyst to produce phenolic and urea resins .
Synthesis Analysis
The synthesis of this compound involves heating isooctanol to 47-53°C, and adding phosphorus oxychloride while stirring, and the temperature is controlled at 65 ± 2°C . The reaction of aliphatic alcohols with phosphorus trichloride in the absence of bases leads to the formation of exclusively dialkyl phosphonates .
Chemical Reactions Analysis
The identification of trialkyl phosphites directly in reaction mixtures without preparative isolation implies a joint consideration of their mass spectra and gas chromatographic retention indices . Triethyl phosphite can react with electrophiles in a Michaelis–Arbuzov reaction to produce organophosphonates .
Physical And Chemical Properties Analysis
This compound is a clear colorless liquid . It is insoluble in water and is susceptible to formation of highly toxic and flammable phosphine gas in the presence of strong reducing agents such as hydrides .
Scientific Research Applications
Phosphine Resistance in Stored Grain Pests
Trioctyl phosphite is related to the study of phosphine resistance, particularly in stored grain pests like Tribolium castaneum and Rhyzopertha dominica. These pests have shown increasing resistance to phosphine, a common insecticide, necessitating the exploration of alternative strategies for pest management in agricultural settings (Opit et al., 2012).
Emulsification Property in Radiolysis
Research into the γ radiolysis of Trioctyl phosphine oxide (TOPO), a compound similar to this compound, has revealed its potential in creating emulsions, which could have applications in the field of radiation chemistry and material science (Quan Bo, 2001).
Nanomaterial Synthesis
Trioctylphosphine serves as an effective phosphorus source for the synthesis of nanosized metal phosphides, such as InP, offering a safer alternative to using highly toxic phosphine gas. This application is significant in the development of materials with unique properties, including catalytic activity and semiconducting behavior (Singh & Khanna, 2007).
Agricultural Applications: Enhancing Plant Resistance
Trioctylphosphine derivatives, like phosphites, have been investigated for their ability to induce resistance in plants against pathogens. Studies show that applications of phosphite compounds can induce changes in plant tissues that enhance resistance to pathogens, demonstrating their potential as biostimulants and in disease management (Olivieri et al., 2012).
General Phosphorus Source for Metal Phosphides
Research has highlighted the role of Trioctylphosphine as a general and versatile source of phosphorus for converting metals into metal phosphides at temperatures below 370 °C. This method has broadened the scope of synthesizing metal phosphides with potential applications in electronics, catalysis, and energy storage (Henkes & Schaak, 2007).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Trioctyl phosphite primarily targets polymers, acting as a stabilizer against degradation during processing and long-term applications . It functions as an antioxidant, with its effectiveness varying based on its structure, the nature of the substrate to be stabilized, and the reaction conditions .
Mode of Action
This compound interacts with its targets (polymers) by functioning as a hydroperoxide-decomposing secondary antioxidant . Its reactivity in hydroperoxide reduction decreases with increasing electron-acceptor ability and bulk of the groups bound to phosphorus . It is capable of decomposing hydroperoxides catalytically due to the formation of acidic hydrogen phosphates by hydrolysis and peroxidolysis in the course of reaction .
Biochemical Pathways
The action of this compound affects the oxidative pathways in polymers. It reduces peroxyl radicals to alkoxyl radicals, which react further with the phosphites by substitution, releasing aroxyl radicals which terminate the radical chain oxidation . This process helps to prevent the degradation of polymers.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the stabilization of polymers. By acting as an antioxidant and reducing peroxyl radicals, this compound helps to prevent the oxidative degradation of polymers, thereby preserving their structural integrity and functionality .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its antioxidant activity is more pronounced at higher concentrations, predominantly in substrates of low oxidisability at lower temperatures . In oxidising media at higher temperatures, hydrolysis of phosphites and phosphonites takes place in addition to oxidation .
properties
IUPAC Name |
trioctyl phosphite | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H51O3P/c1-4-7-10-13-16-19-22-25-28(26-23-20-17-14-11-8-5-2)27-24-21-18-15-12-9-6-3/h4-24H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOQNJVLFFRMJTQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOP(OCCCCCCCC)OCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H51O3P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20184371 | |
Record name | Phosphorous acid, trioctyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20184371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
418.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3028-88-4 | |
Record name | Octyl phosphite | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3028-88-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phosphorous acid, trioctyl ester | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003028884 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octyl phosphite, (C8H17O)3P | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97316 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Phosphorous acid, trioctyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20184371 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trioctyl phosphite | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.268 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does Trioctyl phosphite improve the stability of polymers like polyphenylene ether?
A1: this compound acts as a secondary antioxidant in polymer stabilization. While the exact mechanism is complex and can vary depending on the specific polymer and degradation pathway, the general principle involves its ability to scavenge free radicals. These free radicals can form during polymer processing or upon exposure to heat and light, leading to degradation. []
Q2: The research mentions the use of this compound with hydroxybenzotriazole or hydroxybenzophenone. Why is this combination beneficial?
A2: The combination of this compound with a hydroxybenzotriazole or hydroxybenzophenone compound creates a synergistic stabilizing effect on the polyphenylene ether type graft copolymer resin. [] Hydroxybenzotriazoles and hydroxybenzophenones are primarily UV absorbers. They function by absorbing UV radiation and dissipating it as heat, preventing it from breaking down the polymer chains.
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